molecular formula C13H10F3NO2S B8799323 N-[2-(trifluoromethyl)phenyl]benzenesulfonamide CAS No. 86802-68-8

N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

Cat. No.: B8799323
CAS No.: 86802-68-8
M. Wt: 301.29 g/mol
InChI Key: JHCNJYPAIOXOJV-UHFFFAOYSA-N
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Description

N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C13H10F3NO2S and its molecular weight is 301.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

86802-68-8

Molecular Formula

C13H10F3NO2S

Molecular Weight

301.29 g/mol

IUPAC Name

N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

InChI

InChI=1S/C13H10F3NO2S/c14-13(15,16)11-8-4-5-9-12(11)17-20(18,19)10-6-2-1-3-7-10/h1-9,17H

InChI Key

JHCNJYPAIOXOJV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzenesulfonyl chloride (400 g, 2.26 moles) was dissolved in dichloromethane (2 L). To this was added o-trifluoromethylaniline (250 mL, 320 g, 1.99 mol), pyridine (222 mL), and DMAP (7.5 g). The resulting solution was stirred at room temperature for 3 days (72 h), then heated to reflux for 1 hour. The cooled solution was then concentrated on the rotary evaporator, with the bath temperature gradually raised to 70° C. The residue was taken up in ether (3 L) and 1N HCl (1.5 L). The ether layer was separated, washed 2×500 mL with 1N HCl, 1×1 L with brine, 1×1 L with saturated sodium bicarbonate, and once more with 1 L of brine. It was then dried over magnesium sulfate, filtered with suction, and concentrated on the rotary evaporator without heat. The product formed fine crystals as the ether evaporated, and when most of the ether was gone, the crystals were slurried with hexane (2 L), collected with suction and dried. Yield 571 g, 84%.
Quantity
400 g
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reactant
Reaction Step One
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2 L
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solvent
Reaction Step One
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250 mL
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reactant
Reaction Step Two
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222 mL
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reactant
Reaction Step Two
Name
Quantity
7.5 g
Type
catalyst
Reaction Step Two

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